Cas no 1864051-88-6 (1-(8-Azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione hydrochloride)

• Product Name: 1-(8-Azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione hydrochloride
• CAS No: 1864051-88-6
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• MDL: MFCD28017005
• CID: 4772319
• PubChem ID: 76145518
• Update Time: 2025-06-14

1-(8-Azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione hydrochloride
• 1-(8-Azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione hydrochloride

• MDL： MFCD28017005
• Inchi： 1S/C11H16N2O2.ClH/c14-10-3-4-11(15)13(10)9-5-7-1-2-8(6-9)12-7;/h7-9,12H,1-6H2;1H
• InChI Key： DVVZMBYPQWZLMO-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCC(N1C1CC2CCC(C1)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 1-(8-Azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione hydrochloride

Comprehensive Overview of 1-(8-Azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione hydrochloride (CAS No. 1864051-88-6)

1-(8-Azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione hydrochloride is a specialized organic compound with significant potential in pharmaceutical research and development. Its unique structural features, including the 8-azabicyclo[3.2.1]octane core and pyrrolidine-2,5-dione moiety, make it a subject of interest for medicinal chemists exploring novel bioactive molecules. The hydrochloride salt form enhances its solubility, a critical factor in drug formulation.

The compound's CAS No. 1864051-88-6 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Researchers investigating neurological targets or enzyme modulation often explore derivatives of this scaffold due to its structural similarity to tropane alkaloids, which are known for their bioactivity. Recent trends in drug discovery highlight the growing demand for synthetic intermediates like this compound, particularly in the development of central nervous system (CNS) therapeutics.

From a synthetic chemistry perspective, the azabicyclic framework presents intriguing challenges for stereoselective synthesis. Modern AI-assisted drug design platforms frequently incorporate such rigid heterocycles to improve target binding specificity. This aligns with current industry focus on computational chemistry and fragment-based drug discovery, where compounds with defined three-dimensional structures are highly valued.

The pyrrolidine-2,5-dione (also known as succinimide) component contributes to the molecule's potential as a hydrogen bond acceptor, a property increasingly important in the design of protein-protein interaction inhibitors. Pharmaceutical scientists searching for small molecule modulators of biological pathways frequently investigate such functional groups, especially in the context of neurodegenerative disease research and pain management targets.

Analytical characterization of 1-(8-Azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione hydrochloride typically involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting the compound's complexity. The pharmaceutical industry's shift toward quality by design (QbD) principles has increased demand for thoroughly characterized building blocks like this material, particularly for preclinical development stages.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing such compounds. Researchers are exploring catalytic methods and atom-economical processes for constructing the azabicyclo[3.2.1]octane skeleton, addressing sustainability concerns while maintaining synthetic efficiency. This aligns with broader industry movements toward benign by design pharmaceutical ingredients.

The compound's potential applications extend to chemical biology probes, where its structural features could enable selective targeting of biological systems. With growing interest in precision medicine, such specialized molecules are becoming increasingly valuable tools for understanding disease mechanisms at the molecular level. The hydrochloride salt form offers practical advantages for biological studies by improving compound handling and dissolution properties.

Regulatory aspects of 1-(8-Azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione hydrochloride follow standard pharmaceutical ingredient guidelines. Proper documentation of its CAS registry number ensures compliance with global chemical substance tracking systems, an essential consideration for organizations implementing REACH or similar regulatory frameworks. The compound's status as a research chemical places it within the growing non-clinical materials market segment.

Future research directions for this compound class may explore its potential in allosteric modulation or as a scaffold for multitarget-directed ligands, reflecting current trends in polypharmacology. The integration of machine learning in molecular property prediction could further unlock the potential of such structurally complex intermediates in drug discovery pipelines.